Cas no 88068-99-9 (Propanamide, N-(aminosulfonyl)-3-chloro-)

Propanamide, N-(aminosulfonyl)-3-chloro-, is a chlorinated sulfonamide derivative with applications in organic synthesis and pharmaceutical intermediates. Its key structural features include a reactive sulfamoyl group and a chloro-substituted propanamide backbone, enabling selective modifications in synthetic pathways. The compound exhibits stability under standard conditions, facilitating handling and storage. Its functional groups allow for versatile reactivity, making it useful in the development of sulfonamide-based compounds. The presence of both amide and sulfonamide moieties contributes to its potential as a precursor in medicinal chemistry, particularly for designing molecules with targeted biological activity. Proper safety precautions should be observed due to its reactive functional groups.
Propanamide, N-(aminosulfonyl)-3-chloro- structure
88068-99-9 structure
Product Name:Propanamide, N-(aminosulfonyl)-3-chloro-
CAS No:88068-99-9
MF:C3H7ClN2O3S
MW:186.617278337479
CID:646441
PubChem ID:54403769
Update Time:2025-06-29

Propanamide, N-(aminosulfonyl)-3-chloro- Chemical and Physical Properties

Names and Identifiers

    • Propanamide, N-(aminosulfonyl)-3-chloro-
    • 3-chloro-N-sulfamoylpropanamide
    • N-(Aminosulfonyl)-3-chloropropanamide
    • starbld0003224
    • SCHEMBL11198999
    • 88068-99-9
    • DTXSID00711104
    • Inchi: 1S/C3H7ClN2O3S/c4-2-1-3(7)6-10(5,8)9/h1-2H2,(H,6,7)(H2,5,8,9)
    • InChI Key: VPFQPGCJDLFJDK-UHFFFAOYSA-N
    • SMILES: ClCCC(NS(N)(=O)=O)=O

Computed Properties

  • Exact Mass: 185.9865910g/mol
  • Monoisotopic Mass: 185.9865910g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 97.6Ų

Propanamide, N-(aminosulfonyl)-3-chloro- Pricemore >>

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Additional information on Propanamide, N-(aminosulfonyl)-3-chloro-

Propanamide, N-(aminosulfonyl)-3-chloro- (CAS No. 88068-99-9)

Propanamide, N-(aminosulfonyl)-3-chloro-, also known by its CAS registry number CAS No. 88068-99-9, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a propanamide backbone with an aminosulfonyl group and a chlorine substituent. The presence of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

The molecular structure of Propanamide, N-(aminosulfonyl)-3-chloro- consists of a three-carbon chain (propane) with an amide group at one end and an aminosulfonyl group attached to the nitrogen atom. The chlorine substituent is located on the third carbon of the propane chain, which adds to the compound's reactivity and potential for further chemical modifications. This structure allows for versatile interactions in both organic and inorganic environments.

Recent studies have highlighted the potential of CAS No. 88068-99-9 in the development of advanced materials. Researchers have explored its role as a building block for creating high-performance polymers and composites. The amide group facilitates hydrogen bonding, which can enhance the mechanical properties of materials derived from this compound. Additionally, the aminosulfonyl group contributes to thermal stability and resistance to environmental factors, making it suitable for applications in harsh conditions.

In the pharmaceutical industry, Propanamide, N-(aminosulfonyl)-3-chloro- has shown promise as an intermediate in drug synthesis. Its ability to form stable bonds with other molecules makes it a valuable precursor for developing bioactive compounds. Recent findings suggest that derivatives of this compound may exhibit anti-inflammatory and antioxidant properties, opening new avenues for therapeutic applications.

The synthesis of CAS No. 88068-99-9 involves a multi-step process that typically begins with the preparation of the corresponding amine precursor. Advanced techniques such as nucleophilic substitution and condensation reactions are employed to introduce the aminosulfonyl and chlorine groups into the molecule. These methods ensure high purity and yield, which are critical for maintaining the compound's integrity in subsequent applications.

From an environmental perspective, understanding the behavior of Propanamide, N-(aminosulfonyl)-3-chloro- in natural systems is essential for assessing its safety and sustainability. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, which aligns with current eco-friendly practices in chemical manufacturing.

In conclusion, CAS No. 88068-99-9, or Propanamide, N-(aminosulfonyl)-3-chloro-, represents a versatile and innovative chemical entity with diverse applications across multiple industries. Its unique structure and functional groups make it a valuable asset for researchers and developers seeking to push the boundaries of modern chemistry.

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